molecular formula C10H13ClO B8278509 1-(4-Chloromethylphenyl)-1-methylethanol

1-(4-Chloromethylphenyl)-1-methylethanol

Cat. No.: B8278509
M. Wt: 184.66 g/mol
InChI Key: PEMPARCBSDJDFU-UHFFFAOYSA-N
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Description

1-(4-Chloromethylphenyl)-1-methylethanol is a useful research compound. Its molecular formula is C10H13ClO and its molecular weight is 184.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H13ClO

Molecular Weight

184.66 g/mol

IUPAC Name

2-[4-(chloromethyl)phenyl]propan-2-ol

InChI

InChI=1S/C10H13ClO/c1-10(2,12)9-5-3-8(7-11)4-6-9/h3-6,12H,7H2,1-2H3

InChI Key

PEMPARCBSDJDFU-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C1=CC=C(C=C1)CCl)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-chloromethylbenzoyl chloride (40 g) in tetrahydrofuran (400 ml) was added dropwise methylmagnesium bromide (3M, tetrahydrofuran solution) (70 ml) under ice-cooling and the mixture was stirred at 0° C. for 4 hr. The reaction mixture was poured into an aqueous ammonium chloride solution and extracted with ethyl acetate. The extract was washed with saturated brine and dried over anhydrous magnesium sulfate and the solvent was evaporated to give a yellow oil. The oil was subjected to silica gel column chromatography (developing solvent; hexane:ethyl acetate=9:1) to give an orange oil. The oil was subjected to silica gel column chromatography (developing solvent; hexane:ethyl acetate=4:1) to give the title compound (10 g) as a pale-brown oil, m.p.=101-103° C.
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